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Compound of Interest

Compound Name: Ammonium iodide

Cat. No.: B7797801

This technical guide provides a comprehensive overview of the fundamental physical
properties of ammonium iodide (NHal), specifically its molecular weight and density. The
information is tailored for researchers, scientists, and professionals in drug development who
require precise data and methodologies for their work. This document outlines the standard
procedures for the calculation and experimental determination of these properties.

Core Physical Properties of Ammonium lodide

Ammonium iodide is an inorganic compound that appears as a colorless or white crystalline
solid.[1][2][3] It is known to be hygroscopic and can become yellow or brown upon exposure to
air and light due to the liberation of iodine.[1][3] The compound is readily soluble in water and
ethanol.[2][3]

The key physical constants for ammonium iodide are summarized in the table below for quick

reference.
Property Value Units Conditions
Molecular Weight 144.94 g/mol
Density 2.51 g/cm3 at 20 °C
2.514 g/cm3 at 25 °C
2.56 g/cm3 at 20 °C (68 °F)
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Note: Minor variations in reported density values can be attributed to different experimental
conditions and purities.

Molecular Weight Determination

The molecular weight of a compound is a fundamental property, representing the mass of one
mole of the substance. For a known compound like ammonium iodide, this is typically
determined by calculation based on its chemical formula.

The molecular weight of ammonium iodide (NHal) is calculated by summing the atomic
weights of its constituent atoms.[4]

Objective: To calculate the molecular weight of ammonium iodide from its chemical formula.
Materials:

» Periodic table with standard atomic weights.

e Chemical formula: NHal

Procedure:

 Identify Constituent Elements: From the chemical formula NHal, identify the elements
present: Nitrogen (N), Hydrogen (H), and lodine (1).[4]

o Determine Atom Count: Count the number of atoms for each element in one molecule:
o Nitrogen (N): 1 atom
o Hydrogen (H): 4 atoms
o lodine (I): 1 atom[4]

¢ Find Atomic Weights: Look up the standard atomic weight for each element from a reliable
source (e.g., IUPAC periodic table).

o Atomic weight of N = 14.007 u
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o Atomic weight of H = 1.008 u

o Atomic weight of | = 126.904 u

o Calculate Total Mass Contribution: Multiply the atom count of each element by its atomic
weight.

o Massof N=1x 14.007 u=14.007 u
o Massof H=4x1.008u=4.032u
o Massofl=1x126.904 u=126.904 u
e Sum for Molecular Weight: Add the total mass contributions to find the molecular weight.
o Molecular Weight of NHal = 14.007 + 4.032 + 126.904 = 144.943 u

o Convert to Molar Mass: The molar mass is numerically equivalent to the molecular weight
and is expressed in grams per mole ( g/mol ).

o Molar Mass of NHal = 144.94 g/mol .[2][4][5][6]

While calculation is standard for known compounds, techniques like mass spectrometry can be
used to experimentally determine the mass-to-charge ratio of the constituent ions ([NH4]* and
I7), thereby confirming the molecular composition and weight.

The following diagram illustrates the logical relationship for calculating the molecular weight
from the compound's elemental components.
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Ammonium lodide (NHal)

1 x Nitrogen (N) 4 x Hydrogen (H) 1 x lodine (I)
~14.007u [~ ~4.032u |77 ~126.904 u

Molecular Weight
~144.94 g/mol

Click to download full resolution via product page
Calculation of NH4l Molecular Weight.

Density Determination

Density is an intrinsic physical property defined as the mass of a substance per unit volume.[7]
For solids, a common and effective method for determining density is the liquid displacement
technique, based on Archimedes' principle.[8][9]

This protocol details the steps to determine the density of a solid, such as ammonium iodide,
which is soluble in water. Therefore, a non-reactive liquid in which it is insoluble must be used
as the displacement liquid.

Obijective: To determine the density of an ammonium iodide sample using the liquid
displacement method.

Materials:
¢ Ammonium iodide crystals
+ Analytical balance (accurate to at least 0.001 g)

o Graduated cylinder or pycnometer
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e Adisplacement liquid in which NHal is insoluble (e.g., a saturated solution of NHal, or a non-
polar solvent like mineral oil or kerosene)

e Spatula and weighing paper
e Thermometer
Procedure:
» Measure the Mass of the Solid:
o Place a piece of weighing paper on the analytical balance and tare it (zero the reading).
o Carefully add a sample of ammonium iodide crystals to the weighing paper.
o Record the mass of the ammonium iodide sample (let's call it m).[10]
o Measure the Initial Volume of the Liquid:
o Pour the chosen displacement liquid into a graduated cylinder.

o Read the volume from the bottom of the meniscus and record this as the initial volume
(V1). Ensure the cylinder is on a level surface.[10]

e Measure the Volume of the Solid by Displacement:

o Carefully slide the weighed ammonium iodide sample into the graduated cylinder
containing the liquid. Ensure there is no splashing.

o Observe the new liquid level. The increase in volume is equal to the volume of the solid
sample.[10]

o Record the new volume as the final volume (V2).
» Calculate the Volume of the Solid:

o The volume of the ammonium iodide sample (V) is the difference between the final and
initial volumes: V = V2 - V1
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e Calculate the Density:

o Use the measured mass and calculated volume to determine the density (p) using the
formula: p =m/ V[7]

e Record Temperature: Measure and record the ambient temperature, as density can vary with
temperature.

» Repeatability: Repeat the procedure multiple times to ensure the precision and accuracy of
the result, then calculate the average density.

The diagram below outlines the workflow for determining the density of a solid using the liquid
displacement method.
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Step 2: Volume Measurement

Add displacement liquid
to graduated cylinder

'

Record Initial Volume (V1)

Step 1: Mass Measurement i
Tare analytical balance Add NHal sample to liquid
Weigh NHal sample Record Final Volume (V2)

:

Calculate Sample Volume
(V=Vz-Vi)

Record Mass (m)

Use formula:
p=m/V
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Workflow for Density Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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